![molecular formula C13H9NO4 B3095505 5-(Pyridin-3-yl)isophthalic acid CAS No. 1264068-70-3](/img/structure/B3095505.png)
5-(Pyridin-3-yl)isophthalic acid
Overview
Description
5-(Pyridin-3-yl)isophthalic acid is a compound with the molecular formula C13H9NO4 . It is also known by other names such as 5-(pyridin-3-yl)benzene-1,3-dicarboxylic acid and YSZC757 .
Synthesis Analysis
The synthesis of this compound has been reported in several studies. For instance, one study reported the reactions of a semirigid carboxylic ligand this compound (H2pyip) with Mn(CH3COO)2/Zn(NO3)2/Pb(NO3)2 to afford three new complexes .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring attached to an isophthalic acid group . The InChI string for this compound is InChI=1S/C13H9NO4/c15-12(16)10-4-9(5-11(6-10)13(17)18)8-2-1-3-14-7-8/h1-7H,(H,15,16)(H,17,18) .Physical and Chemical Properties Analysis
The molecular weight of this compound is 243.21 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 5 . The compound has a rotatable bond count of 3 .Scientific Research Applications
Luminescent Properties and Energy Transfer in Lanthanide Complexes
5-(Pyridin-3-yl)isophthalic acid has been utilized in the synthesis of luminescent lanthanide complexes. These complexes exhibit color-tunable luminescent properties due to efficient energy transfer between different lanthanide ions, such as Tb^3+ and Eu^3+. This property allows for the tuning of luminescent emission colors in these complexes (Song et al., 2013).
Metal-Organic Frameworks (MOFs) with Tunable Luminescence and Magnetic Relaxation
This compound has been used to synthesize a family of 3D lanthanide organic frameworks. These frameworks show tunable luminescence properties and demonstrate slow magnetic relaxation behavior. This makes them potential candidates for applications in luminescent materials and magnetic materials (Li & Du, 2015).
Catalytic Applications in Organic Reactions
This compound has been involved in the creation of metal-organic frameworks (MOFs) with different metals such as copper, zinc, and cadmium. These MOFs exhibit catalytic properties, particularly in microwave-assisted peroxidative oxidation of alcohols and the Henry reaction, showcasing their utility in facilitating organic transformations (Karmakar et al., 2016).
Applications in Luminescent and Catalytic Properties
Research has been conducted on coordination polymers assembled from this compound with different metal ions. These polymers not only exhibit luminescent properties but also show catalytic efficiency in the degradation of certain dyes, demonstrating their potential in environmental applications (Wu et al., 2015).
Enhancing CO2 Capture and Selectivity
The structure of metal-organic frameworks has been fine-tuned using this compound to enhance the selectivity and adsorption enthalpy of CO2. This research indicates the potential of these frameworks in applications like post-combustion CO2 capture and natural gas purification (Du et al., 2013).
Mechanism of Action
Target of Action
The primary targets of 5-(Pyridin-3-yl)isophthalic acid are transition metal ions, such as Mn, Zn, and Pb . These metal ions play a crucial role in the formation of coordination polymers when they interact with the compound .
Mode of Action
This compound interacts with its targets through coordination bonds. The compound adopts a bidentate chelate coordination mode, and the coordinate carboxylate oxygen atom adopts a single dentate-bridging mode . This interaction results in the formation of new complexes .
Biochemical Pathways
The compound’s ability to form coordination polymers suggests that it may influence pathways related to metal ion homeostasis and catalysis .
Pharmacokinetics
Given its chemical structure, it is likely that the compound has good thermal stability
Result of Action
The interaction of this compound with metal ions results in the formation of coordination polymers . These polymers exhibit luminescent properties and catalytic activities, such as the degradation of Rhodamine B .
Action Environment
The action of this compound can be influenced by environmental factors such as temperature and the presence of other chemical species . For instance, the compound’s ability to form coordination polymers is facilitated by hydrothermal conditions .
Properties
IUPAC Name |
5-pyridin-3-ylbenzene-1,3-dicarboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NO4/c15-12(16)10-4-9(5-11(6-10)13(17)18)8-2-1-3-14-7-8/h1-7H,(H,15,16)(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBNJEMJSKMBJAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CC(=CC(=C2)C(=O)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.